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Compound of Interest

Compound Name: Ido1-IN-22

Cat. No.: B12379591

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the use of Ido1-IN-22, a potent
inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), in cell culture experiments. The protocols
outlined below are intended to assist in the investigation of the cellular effects of IDO1 inhibition
and to facilitate the development of novel therapeutic strategies targeting the IDO1 pathway.

Introduction

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key immunoregulatory enzyme that catalyzes the
initial and rate-limiting step in the degradation of the essential amino acid L-tryptophan along
the kynurenine pathway.[1][2] Upregulation of IDO1 in the tumor microenvironment leads to
tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites.[3]
This creates a tolerogenic environment that allows cancer cells to evade immune surveillance.
[3] Consequently, inhibition of IDO1 is a promising strategy in cancer immunotherapy.

Ido1-IN-22 is a potent inhibitor of human IDO1 with demonstrated anti-tumor efficacy. This
document provides detailed protocols for utilizing 1do1-IN-22 in cell-based assays to assess its
inhibitory activity and functional consequences.
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Chemical and Pharmacological Properties of Ido1-
IN-22

Property Value Reference

Indoleamine 2,3-dioxygenase

Target 1 (1DOY) [4]
CAS Number 2126853-16-3 [4]
Biochemical IC50 (hIDO1) 67.4 nM [4]
Cell-based IC50 (HeLa hiIDO1)  17.6 nM [4]

IDO1 Signaling Pathway

The following diagram illustrates the central role of IDOL1 in tryptophan metabolism and its
impact on the immune system. IDO1 is induced by pro-inflammatory cytokines such as
interferon-gamma (IFN-y). Its activity leads to the depletion of tryptophan, an essential amino
acid for T-cell proliferation, and the production of kynurenine, which promotes the generation of
regulatory T-cells (Tregs) and inhibits effector T-cell function. Ido1-IN-22 blocks the enzymatic
activity of IDOL1, thereby reversing these immunosuppressive effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

